3-chloro-N-(2-(2-fluorophenyl)-2-methoxypropyl)-4-methoxybenzenesulfonamide

• IUPAC Name: 3-chloro-N-[2-(2-fluorophenyl)-2-methoxypropyl]-4-methoxybenzenesulfonamide
• InChI: InChI=1S/C17H19ClFNO4S/c1-17(24-3,13-6-4-5-7-15(13)19)11-20-25(21,22)12-8-9-16(23-2)14(18)10-12/h4-10,20H,11H2,1-3H3
• InChI Key: BOBUVGSJZRGXKW-UHFFFAOYSA-N
• Canonical SMILES: CC(CNS(=O)(=O)C1=CC(=C(C=C1)OC)Cl)(C2=CC=CC=C2F)OC
• Molecular Formula: C17H19ClFNO4S
• Molecular Weight: 387.9 g/mol

Description

3-chloro-N-(2-(2-fluorophenyl)-2-methoxypropyl)-4-methoxybenzenesulfonamide is a compound that belongs to the class of sulfonamide drugs. It is commonly known as CFM-2, and it has been extensively studied for its potential therapeutic applications in various fields of medicine. The purpose of

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